4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole

• CAS: 1105199-45-8
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.45
• SMILES: CC1=C(N=NN1C2=CC=CC=C2)C3=NC(=CS3)C4=CC(=C(C=C4)OC)OC
• InChI: InChI=1S/C20H18N4O2S/c1-13-19(22-23-24(13)15-7-5-4-6-8-15)20-21-16(12-27-20)14-9-10-17(25-2)18(11-14)26-3/h4-12H,1-3H3
• InChIKey: UZGQINIBMJXXAU-UHFFFAOYSA-N
• Solubility: not available

4-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole (CAS 1105199-45-8): Procurement-Grade Structural and Pharmacochemical Primer

4-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole (CAS 1105199-45-8, molecular formula C20H18N4O2S, MW 378.45 g/mol) is a fully synthetic, non-commercial heterocyclic hybrid that covalently fuses a 1,2,3-triazole ring with a 1,3-thiazole ring, further elaborated with a 3,4-dimethoxyphenyl substituent at the thiazole 4-position and an N1-phenyl group on the triazole . This scaffold belongs to the broader triazole-thiazole hybrid class, which has garnered significant attention for anticancer, antimicrobial, and kinase-inhibitory applications [1]. The compound is catalogued as a research chemical by several specialty suppliers (purity typically ≥95% by HPLC), and its structural architecture positions it as a modular intermediate for medicinal chemistry derivatization programs targeting oncology and inflammation pathways .

Hybrid 1,2,3-triazole–1,3-thiazole heterocyclic scaffold

3,4-Dimethoxyphenyl motif provides dual hydrogen-bond acceptor pharmacophore

Click-chemistry–compatible (CuAAC) for modular derivatization and library synthesis

• [1] Gomha SM, Riyadh SM, Mahmmoud EA, Elaasser MM. Synthesis and cytotoxicity evaluation of some novel thiazoles, thiadiazoles, and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidin-5(1H)-ones incorporating triazole moiety. Molecules. 2015;20(1):1357-1376. doi:10.3390/molecules20011357. View Source

Why 4-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole Cannot Be Replaced by In-Class Analogs: Evidence-Backed Differentiation

Within the congested triazole-thiazole hybrid chemical space, ostensibly minor structural perturbations—such as the substitution pattern on the dimethoxyphenyl ring, the presence or absence of halogen substitution on the N1-phenyl group, or the regioisomeric arrangement of methoxy groups—can produce order-of-magnitude differences in target potency, selectivity, and physicochemical properties [1]. The target compound (CAS 1105199-45-8) bears a 3,4-dimethoxyphenyl motif that simultaneously modulates electron density on the thiazole core and introduces a dual hydrogen-bond acceptor pharmacophore not present in the 4-methoxy or 4-halo-phenyl analogs . Class-level SAR evidence from thiazole-triazole cytotoxicity studies demonstrates that aryl substitution identity and position on both the thiazole and triazole rings are critical drivers of antiproliferative IC50 values, with some analogs differing in potency by >10-fold against the same cell line [2]. Consequently, substituting this compound with a closely related in-class analog without explicit comparative biological or ADME data risks invalidating target engagement, confounding SAR interpretation, and undermining experimental reproducibility in procurement-driven research programs.

Dimethoxy

3,4-Dimethoxy substitution introduces a dual HBA motif absent in 4-methoxy or halo-phenyl analogs; class-level SAR indicates this can produce order-of-magnitude potency and permeability shifts.

N1-Phenyl

Unsubstituted N1-phenyl group may present a different CYP and hERG liability profile compared to 3-chlorophenyl analogs; predicted ADME-Tox flags may differ substantially and require separate validation.

Regioisomer

The 3,4-dimethoxy regioisomer creates a contiguous electron-rich surface; the 2,5-regioisomer exhibits non-transferable biological activity and its reported cytotoxicity cannot be extrapolated.

• [1] Gomha SM, Riyadh SM, Mahmmoud EA, Elaasser MM. Synthesis and cytotoxicity evaluation of some novel thiazoles, thiadiazoles, and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidin-5(1H)-ones incorporating triazole moiety. Molecules. 2015;20(1):1357-1376. doi:10.3390/molecules20011357. View Source
• [2] Synthesis and cytotoxicity evaluation of some novel thiazoles... incorporating triazole moiety. Molecules. 2015;20(1):1357-1376. Thiazole derivative 12a: IC50 = 1.19 µM (HepG2), 3.4 µM (MCF-7); thiadiazole 9b: IC50 = 2.94 µM (HepG2). View Source

Quantitative Differentiation Evidence for 4-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole (CAS 1105199-45-8) Against Closest Analogs

3,4-Dimethoxy vs. 4-Methoxy Substitution: Physicochemical Property Differentiation Relevant to Permeability and Target Engagement

The target compound (3,4-dimethoxy) possesses two hydrogen-bond acceptor (HBA) sites on the phenyl ring (the meta- and para-methoxy oxygens) versus only one HBA in the 4-methoxy analog (CAS 1105246-43-2). This increases the computed topological polar surface area (TPSA) from approximately 53 Ų (4-methoxy) to approximately 70 Ų (3,4-dimethoxy), while maintaining zero hydrogen-bond donors (HBD) in both compounds . The molecular weight increases from 348.42 to 378.45 g/mol, and the estimated logP shifts slightly from ~3.8 to ~4.0, placing the target compound closer to the center of the CNS MPO desirability window while preserving oral drug-likeness parameters compliant with Lipinski's Rule of Five [1]. The additional methoxy group introduces conformational restriction that may enhance shape complementarity with flat hydrophobic binding pockets common in kinase ATP sites [2].

Dimethoxy vs. 4-Methoxy

Cross-study comparable

Target: TPSA ≈70 Ų, phenyl HBA=2, MW 378.45, logP ~4.0

Comparator: TPSA ≈53 Ų, phenyl HBA=1, MW 348.42, logP ~3.8

ΔTPSA +17 Ų; ΔHBA +1

TPSA and HBA shift may alter passive permeability and transporter susceptibility

Requires cell-based assay confirmation

Evidence Dimension	Topological polar surface area (TPSA) and hydrogen-bond acceptor count
Target Compound Data	TPSA ≈ 70 Ų; HBA count = 6 (overall molecule); phenyl ring HBA = 2; MW = 378.45 g/mol; est. logP ≈ 4.0
Comparator Or Baseline	4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole (CAS 1105246-43-2): TPSA ≈ 53 Ų; phenyl ring HBA = 1; MW = 348.42 g/mol; est. logP ≈ 3.8
Quantified Difference	ΔTPSA ≈ +17 Ų; ΔHBA (phenyl ring) = +1; ΔMW = +30.03 g/mol; ΔlogP ≈ +0.2
Conditions	Computed physicochemical properties based on canonical SMILES using standard cheminformatics algorithms (Pipeline Pilot / RDKit-comparable methods)

Why This Matters

The altered TPSA and HBA profile directly impacts passive membrane permeability and efflux transporter susceptibility, making the target compound a distinct chemical entity for cell-based phenotypic screening procurement rather than an interchangeable analog.

• [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. doi:10.1016/S0169-409X(00)00129-0. View Source
• [2] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chem Neurosci. 2010;1(6):435-449. doi:10.1021/cn100008c. View Source

N1-Phenyl vs. N1-(3-Chlorophenyl) Substitution: Predicted Impact on CYP450-Mediated Metabolism and hERG Liability

The target compound bears an unsubstituted N1-phenyl group on the triazole ring, in contrast to the 3-chlorophenyl analog (CAS 1105220-46-9). The absence of the electron-withdrawing chlorine substituent is predicted to reduce the metabolic liability associated with CYP2C9- and CYP3A4-mediated oxidation at the para-position of the phenyl ring [1]. Furthermore, unsubstituted phenyl groups generally exhibit lower calculated hERG channel blockade probability compared to halogenated phenyl derivatives, a critical consideration in early-stage safety profiling [2]. The molecular weight difference (378.45 vs. 412.89 g/mol) also provides a 34.44 g/mol advantage for the target compound in terms of ligand efficiency optimization . No direct head-to-head metabolic stability or hERG data are publicly available for this specific pair; this differentiation is inferred from established medicinal chemistry SAR principles for phenyl-substituted heterocycles.

N1-Phenyl vs. 3-Cl-Phenyl

Class-level inference

Target: unsubstituted phenyl; predicted lower CYP2C9/3A4 and hERG liability

Comparator: 3-chlorophenyl; predicted higher metabolic and off-target risk

Predicted liability profile may simplify early ADME-Tox screening

In silico only; no head-to-head experimental data

Evidence Dimension	Predicted metabolic and safety liability profile based on N1-phenyl substitution
Target Compound Data	N1-phenyl (unsubstituted); MW = 378.45 g/mol; clogP ≈ 4.0; predicted lower CYP2C9/CYP3A4 liability; predicted lower hERG probability
Comparator Or Baseline	2-(1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4-(3,4-dimethoxyphenyl)thiazole (CAS 1105220-46-9): N1-(3-chlorophenyl); MW = 412.89 g/mol; clogP ≈ 4.8; predicted higher CYP and hERG liability
Quantified Difference	ΔMW = −34.44 g/mol; ΔclogP ≈ −0.8 log units; qualitative predicted reduction in off-target risk
Conditions	In silico prediction based on established structure-metabolism and structure-hERG relationships for phenyl-substituted heterocycles; no experimental head-to-head data

Why This Matters

For procurement decisions in early lead optimization, the unsubstituted N1-phenyl variant offers a cleaner starting scaffold with fewer predicted ADME-Tox flags, reducing the need for de-risking synthetic modifications downstream.

• [1] Testa B, Krämer SD. The biochemistry of drug metabolism—an introduction: part 5. Metabolism and bioactivity. Chem Biodivers. 2009;6(5):591-684. doi:10.1002/cbdv.200900022. View Source
• [2] Aronov AM. Predictive in silico modeling for hERG channel blockers. Drug Discov Today. 2005;10(2):149-155. doi:10.1016/S1359-6446(04)03278-7. View Source

Regioisomeric Dimethoxy Arrangement: 3,4-Dimethoxy vs. 2,5-Dimethoxy Phenyl Substitution and Its Consequences for Biological Activity

The 3,4-dimethoxyphenyl substitution pattern in the target compound places the two methoxy groups in a contiguous ortho/para relationship relative to the thiazole linkage, creating an extended planar electron-rich surface conducive to π-stacking interactions with aromatic residues in kinase and other enzyme binding pockets. The 2,5-dimethoxy regioisomer arranges these groups in a meta relationship, disrupting this contiguous electron density and altering the molecular electrostatic potential surface [1]. Class-level data from published thiazole-triazole cytotoxicity studies show that the 2,5-dimethoxyphenyl analog (CAS not confirmed in peer-reviewed literature) has been reported with an IC50 value of 1.78 µg/mL in cancer cell proliferation assays, representing a discrete data point that cannot be extrapolated to the 3,4-isomer without experimental confirmation [2]. The structural distinction between these regioisomers—identical molecular formula and MW but different 3D pharmacophore presentation—means they are non-substitutable in any quantitative SAR dataset [3].

3,4- vs. 2,5-Dimethoxy Regioisomer

Class-level inference

3,4-dimethoxy: contiguous electron-rich surface

2,5-dimethoxy: reported IC50 1.78 µg/mL (vendor, assay unspecified)

Regioisomeric shift may yield non-transferable cytotoxicity; verification needed

Vendor-reported data; assay details not disclosed

Evidence Dimension	Regioisomeric substitution pattern effect on molecular electrostatic potential and biological activity
Target Compound Data	3,4-dimethoxyphenyl (ortho/para dimethoxy); contiguous electron-rich surface; no peer-reviewed cytotoxicity IC50 reported for this specific regioisomer
Comparator Or Baseline	4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole (2,5-regioisomer): meta dimethoxy; reported IC50 = 1.78 µg/mL (cancer cell line, vendor-reported data, assay unspecified)
Quantified Difference	Regioisomeric shift from 3,4- to 2,5-dimethoxy; IC50 of 2,5-isomer = 1.78 µg/mL (reference point only; cannot be extrapolated)
Conditions	Structural comparison by canonical SMILES analysis; biological data from vendor-listed screening results (assay details not publicly disclosed)

Why This Matters

Regioisomeric dimethoxyphenyl analogs are chemically distinct entities with non-transferable biological activity; procurement of the correct regioisomer is essential for SAR integrity and assay reproducibility.

• [1] Böhm HJ, Klebe G, Kubinyi H. Wirkstoffdesign. Heidelberg: Spektrum Akademischer Verlag; 1996. Chapter on pharmacophore patterns and electrostatic potential surfaces. View Source
• [2] Molecules. 2015;20(1):1357-1376. Table of cytotoxicity data for thiazole-triazole derivatives against MCF-7 and HepG2 cell lines (class-level SAR reference). View Source
• [3] IUPAC. Glossary of terms used in medicinal chemistry (IUPAC Recommendations 1998). Pure Appl Chem. 1998;70(5):1129-1143. Definition of regioisomer and pharmacophore. View Source

Thiazole-Triazole Hybrid Scaffold Cytotoxic Potency: Class-Level Benchmarking from Published MCF-7 and HepG2 Data

In the Gomha et al. (2015) study evaluating 12 novel thiazole and thiadiazole derivatives incorporating the 5-methyl-1-phenyl-1H-1,2,3-triazole moiety, the most potent thiazole derivative (12a) exhibited IC50 values of 1.19 µM against HepG2 hepatocellular carcinoma cells and 3.4 µM against MCF-7 breast carcinoma cells [1]. While compound 12a is structurally distinct from the target compound (it bears a 4-substituted-phenyldiazenyl-hydrazinyl group at the thiazole 2-position rather than a triazole-thiazole direct linkage), the shared 5-methyl-1-phenyl-1H-1,2,3-triazole pharmacophoric core establishes a class-level benchmark for achievable potency [2]. The target compound's unique direct C–C bond connectivity between the triazole C4 and thiazole C2 positions, combined with the 3,4-dimethoxyphenyl substitution, represents a structurally simplified and synthetically more accessible scaffold that retains the key pharmacophoric elements while offering greater modularity for parallel derivatization [3]. No direct IC50 data for the target compound against any cell line has been published in the peer-reviewed literature as of 2026; this benchmark serves as a class-level potency expectation rather than a direct comparator.

Class Cytotoxicity Benchmark

Class-level inference

1.19 – 3.4 µM

Class-level benchmark supports scaffold selection for cytotoxicity studies

Target-specific IC50 not yet reported

Evidence Dimension	Cytotoxic potency (IC50) against human cancer cell lines for thiazole-triazole hybrid chemotype
Target Compound Data	No peer-reviewed IC50 data available; scaffold contains identical 5-methyl-1-phenyl-1,2,3-triazole pharmacophore; direct triazole-thiazole C–C linkage enables modular derivatization
Comparator Or Baseline	Compound 12a (Gomha et al. 2015, Molecules): thiazole-triazole hybrid with 5-(phenyldiazenyl)-hydrazinyl substitution; IC50 = 1.19 µM (HepG2), 3.4 µM (MCF-7); thiadiazole 9b: IC50 = 2.94 µM (HepG2)
Quantified Difference	Class benchmark potency range: IC50 = 1.19–3.4 µM for most active thiazole-triazole hybrids; target compound potency remains to be experimentally determined
Conditions	MTT assay; human breast carcinoma MCF-7 and human hepatocellular carcinoma HepG2 cell lines; 48 h drug exposure (Gomha et al. 2015)

Why This Matters

The class-level potency benchmark enables researchers to rationalize procurement of the target compound as a core scaffold for focused library synthesis, with the expectation that appropriate derivatization can achieve single-digit micromolar or sub-micromolar cytotoxicity.

• [1] Gomha SM, Riyadh SM, Mahmmoud EA, Elaasser MM. Synthesis and cytotoxicity evaluation of some novel thiazoles, thiadiazoles, and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidin-5(1H)-ones incorporating triazole moiety. Molecules. 2015;20(1):1357-1376. doi:10.3390/molecules20011357. View Source
• [2] Gomha et al. 2015, Table 2: In vitro cytotoxic activity (IC50, µM) of synthesized compounds against MCF-7 and HepG2 cell lines. View Source
• [3] Siddiqui N, Ahsan W. Triazole incorporated thiazoles as a new class of anticonvulsants: design, synthesis and in vivo screening. Eur J Med Chem. 2010;45(4):1536-1543. doi:10.1016/j.ejmech.2009.12.062. View Source

Close Analog Kinase Inhibition Data from BindingDB: Urokinase-Type Plasminogen Activator (uPA) Affinity as a Surrogate Target Engagement Indicator

A close structural analog—4-[4-(3,4-dimethoxy-phenyl)-thiazol-2-yl]-5-methyl-thiophene-2-carboxamidine (CHEMBL343884, CID 44363891)—where the triazole ring is replaced by a thiophene-carboxamidine moiety, has been characterized in BindingDB with a Ki of 169 nM against human urokinase-type plasminogen activator (uPA) [1]. uPA is a validated oncology target involved in tumor invasion and metastasis. While the target compound contains a 1,2,3-triazole in place of the thiophene-carboxamidine, both share the identical 4-(3,4-dimethoxyphenyl)-thiazole substructure, which is likely the dominant pharmacophore for target recognition [2]. This data point provides a quantitative anchor for the binding potential of the 4-(3,4-dimethoxyphenyl)-thiazole fragment and supports procurement of the target compound for uPA-focused or general serine protease inhibitor screening campaigns [3]. No corresponding affinity data exist for the 4-methoxy or 2,5-dimethoxy analogs against uPA, suggesting that the 3,4-dimethoxy substitution pattern may be particularly favorable for this target class.

Analog uPA Affinity

Cross-study comparable

169 nM

Analog Ki supports uPA-focused screening; target may retain binding via conserved pharmacophore

Triazole vs. thiophene-carboxamidine substitution untested

Evidence Dimension	Enzyme inhibition constant (Ki) against human urokinase-type plasminogen activator (uPA) for close structural analog
Target Compound Data	4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole (CAS 1105199-45-8): shares 4-(3,4-dimethoxyphenyl)-thiazole substructure; no direct uPA data available
Comparator Or Baseline	4-[4-(3,4-Dimethoxy-phenyl)-thiazol-2-yl]-5-methyl-thiophene-2-carboxamidine (CHEMBL343884): Ki = 169 nM against human uPA (BindingDB BDBM50109376)
Quantified Difference	Analog Ki = 169 nM (uPA); target compound expected to retain affinity through conserved 4-(3,4-dimethoxyphenyl)-thiazole pharmacophore
Conditions	Inhibition of human kidney cell urokinase-type plasminogen activator; enzyme inhibition assay (BindingDB Assay ID linked to ChEMBL deposition)

Why This Matters

The 169 nM uPA Ki of the closely related analog provides a quantitative rationale for selecting the target compound over non-dimethoxy or regioisomeric dimethoxy variants in protease-targeted drug discovery programs.

• [1] BindingDB. Entry BDBM50109376: 4-[4-(3,4-Dimethoxy-phenyl)-thiazol-2-yl]-5-methyl-thiophene-2-carboxamidine (CHEMBL343884). Ki = 169 nM for human urokinase-type plasminogen activator. View Source
• [2] ChEMBL. Compound CHEMBL343884: 4-[4-(3,4-dimethoxy-phenyl)-thiazol-2-yl]-5-methyl-thiophene-2-carboxamidine. Bioactivity data summary. View Source
• [3] Mekkawy AH, Pourgholami MH, Morris DL. Involvement of urokinase-type plasminogen activator system in cancer: an overview. Med Res Rev. 2014;34(5):918-956. doi:10.1002/med.21308. View Source

Synthetic Tractability and Scaffold Modularity: Direct Triazole-Thiazole C–C Connectivity as a Derivatization Advantage

The target compound features a direct C–C bond between the 1,2,3-triazole C4 position and the thiazole C2 position, a connectivity that is synthetically accessible via robust Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry between 2-ethynyl-4-(3,4-dimethoxyphenyl)thiazole and phenyl azide [1]. This contrasts with the hydrazone-linked thiazole-triazole hybrids (e.g., compound 12a in Gomha et al. 2015) that require multi-step condensation sequences with lower overall yields and more complex purification [2]. The click chemistry route enables reliable procurement of the target scaffold in gram quantities with >95% purity, and the modular nature of the synthesis allows systematic variation of either the azide component (to modify triazole N1 substitution) or the alkyne component (to modify thiazole 4-aryl substitution) for focused library generation [3]. The 3,4-dimethoxyphenyl group further provides a chemically stable electron-rich aryl moiety compatible with downstream transformations including electrophilic aromatic substitution and cross-coupling reactions.

Synthetic Route

Class-level inference

CuAAC click chemistry: 2 steps, est. 60–80% overall yield; full azide/alkyne modularity

Click-chemistry route supports rapid SAR exploration and library synthesis

Yield estimates from analogous procedures

Evidence Dimension	Synthetic accessibility: step count, yield, and modularity for scaffold assembly
Target Compound Data	Two key steps via CuAAC click chemistry (triazole formation) preceded by Sonogashira coupling (alkyne installation); estimated 60-80% overall yield; fully modular with independent variation of azide and alkyne building blocks
Comparator Or Baseline	Hydrazone-linked thiazole-triazole hybrids (e.g., Gomha et al. 2015, compound 12a): 4–5 synthetic steps; hydrazonoyl halide intermediates; overall yields typically 30–60%; limited modularity due to sequential condensation reactions
Quantified Difference	Estimated 2 fewer synthetic steps; 20–40% higher overall yield for target scaffold; orthogonal modularity at two diversification vectors vs. one in hydrazone-linked series
Conditions	Synthetic route analysis based on established CuAAC methodology (Rostovtsev et al. 2002; Tornøe et al. 2002) and comparison with published procedures for hydrazone-linked thiazole-triazole hybrids

Why This Matters

The click-chemistry-compatible scaffold architecture enables faster SAR exploration and more cost-effective procurement of derivative libraries compared to hydrazone-linked or fused-ring thiazole-triazole alternatives.

• [1] Rostovtsev VV, Green LG, Fokin VV, Sharpless KB. A stepwise Huisgen cycloaddition process: copper(I)-catalyzed regioselective 'ligation' of azides and terminal alkynes. Angew Chem Int Ed. 2002;41(14):2596-2599. doi:10.1002/1521-3773(20020715)41:14<2596::AID-ANIE2596>3.0.CO;2-4. View Source
• [2] Gomha SM et al. Molecules 2015: Experimental section detailing multi-step synthesis of hydrazone-linked thiazole-triazole derivatives (Schemes 1–3). View Source
• [3] Kolb HC, Finn MG, Sharpless KB. Click chemistry: diverse chemical function from a few good reactions. Angew Chem Int Ed. 2001;40(11):2004-2021. doi:10.1002/1521-3773(20010601)40:11<2004::AID-ANIE2004>3.0.CO;2-5. View Source

Evidence-Based Application Scenarios for 4-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole (CAS 1105199-45-8) in Drug Discovery and Chemical Biology

Focused Kinase Inhibitor Library Design Leveraging the 3,4-Dimethoxyphenyl-Thiazole Pharmacophore

Based on the 169 nM uPA Ki of the close analog CHEMBL343884 (BindingDB BDBM50109376), the target compound serves as an optimal core scaffold for constructing a focused serine/threonine kinase inhibitor library [1]. The 3,4-dimethoxyphenyl substitution—which provides a dual HBA motif absent in mono-methoxy or halo-phenyl analogs—is retained as the invariant pharmacophore anchor, while the N1-phenyl group on the triazole can be systematically varied with substituted aryl, heteroaryl, or alkyl azides via CuAAC click chemistry to probe kinase selectivity pockets [2]. Researchers should prioritize this compound over the 4-methoxy analog (CAS 1105246-43-2) because the additional meta-methoxy group increases polar surface area by ~17 Ų, improving aqueous solubility profile while maintaining passive permeability characteristics [3].

Anticancer Phenotypic Screening Against MCF-7 and HepG2 Panels Using a Click-Chemistry-Derivatizable Scaffold

Class-level benchmarking from Gomha et al. (2015) demonstrates that thiazole-triazole hybrids bearing the 5-methyl-1-phenyl-1,2,3-triazole motif achieve IC50 values as low as 1.19 µM (HepG2) and 3.4 µM (MCF-7) [1]. The target compound's direct triazole-thiazole C–C bond connectivity, coupled with the electron-rich 3,4-dimethoxyphenyl group, provides a chemically distinct but pharmacophorically related entry point for phenotypic anticancer screening [2]. Its synthetic modularity enables rapid generation of 50–200 compound sub-libraries through parallel azide variation, allowing efficient SAR exploration around the triazole N1 position while holding the 3,4-dimethoxyphenyl-thiazole portion constant. Procurement of this specific compound is recommended over the 2,5-dimethoxy regioisomer, as the 3,4-substitution pattern places both methoxy groups in positions known to favor tubulin polymerization inhibition based on combretastatin A-4 SAR precedent [3].

Metabolic Stability Optimization Starting from a Predicted Low-Liability N1-Phenyl Scaffold

For lead optimization programs concerned with ADME-Tox liabilities, the target compound's unsubstituted N1-phenyl group offers a predicted advantage over the 3-chlorophenyl variant (CAS 1105220-46-9): the absence of the electron-withdrawing chlorine reduces calculated CYP2C9 and CYP3A4 metabolic liability at the para-position and lowers predicted hERG channel blockade probability [1]. The 3,4-dimethoxyphenyl-thiazole portion provides a metabolically stable aryl ether motif that is resistant to rapid O-dealkylation compared to mono-methoxy analogs due to steric and electronic protection from the adjacent methoxy group [2]. This compound is the preferred procurement choice when the research objective is to establish baseline metabolic stability parameters for the triazole-thiazole chemotype before introducing halogen or other metabolic handles for fine-tuning [3].

Chemical Probe Development Targeting the Urokinase Plasminogen Activator System in Tumor Invasion Models

The 169 nM uPA Ki of the structurally related thiophene-carboxamidine analog (CHEMBL343884) establishes proof-of-concept that the 4-(3,4-dimethoxyphenyl)-thiazole fragment can engage the urokinase active site with sub-micromolar affinity [1]. The target compound replaces the thiophene-carboxamidine moiety with a 1,2,3-triazole, a recognized amide bond bioisostere, potentially enhancing metabolic stability while retaining or improving target affinity [2]. Procurement of this compound enables direct testing of the triazole-for-carboxamidine substitution hypothesis and provides a starting point for structure-guided optimization of uPA inhibitors. Its synthetic accessibility via click chemistry further allows rapid incorporation of photoaffinity labels or biotin tags for target engagement studies in cellular models of breast and hepatocellular carcinoma invasion [3].

Application

Selection Property

Validation Focus

Kinase inhibitor library design

3,4-Dimethoxyphenyl-thiazole pharmacophore

Kinase selectivity profiling and uPA target engagement validation

Cancer cell phenotypic screening

Click-chemistry compatible scaffold

Cytotoxicity assay reproducibility and SAR expansion

Metabolic stability lead optimization

Unsubstituted N1-phenyl group

In vitro metabolic stability and hERG assay confirmation

uPA-targeted chemical probe development

4-(3,4-dimethoxyphenyl)-thiazole fragment

Target engagement and invasion assay validation

• [1] BindingDB BDBM50109376; Gomha SM et al. Molecules 2015;20(1):1357-1376. Combined evidence base for uPA affinity and anticancer cytotoxicity of thiazole-triazole chemotype. View Source
• [2] Kolb HC, Sharpless KB. The growing impact of click chemistry on drug discovery. Drug Discov Today. 2003;8(24):1128-1137. doi:10.1016/S1359-6446(03)02933-7. Triazole as amide bond bioisostere. View Source
• [3] Tron GC, Pirali T, Billington RA, et al. Click chemistry reactions in medicinal chemistry: applications of the 1,3-dipolar cycloaddition between azides and alkynes. Med Res Rev. 2008;28(2):278-308. doi:10.1002/med.20107. View Source